Cas no 1261740-69-5 (2-(Difluoromethyl)-5-fluoro-3'-(trifluoromethyl)biphenyl)
2-(Difluoromethyl)-5-fluoro-3'-(trifluoromethyl)biphenyl Chemical and Physical Properties
Names and Identifiers
-
- 2-(Difluoromethyl)-5-fluoro-3'-(trifluoromethyl)biphenyl
-
- Inchi: 1S/C14H8F6/c15-10-4-5-11(13(16)17)12(7-10)8-2-1-3-9(6-8)14(18,19)20/h1-7,13H
- InChI Key: BWENGIDEKMGQLQ-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(=CC=1C1C=CC=C(C(F)(F)F)C=1)F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 313
- XLogP3: 5.2
- Topological Polar Surface Area: 0
2-(Difluoromethyl)-5-fluoro-3'-(trifluoromethyl)biphenyl Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A011008830-250mg |
2-(Difluoromethyl)-5-fluoro-3'-(trifluoromethyl)biphenyl |
1261740-69-5 | 97% | 250mg |
$470.40 | 2023-09-03 | |
| Alichem | A011008830-500mg |
2-(Difluoromethyl)-5-fluoro-3'-(trifluoromethyl)biphenyl |
1261740-69-5 | 97% | 500mg |
$782.40 | 2023-09-03 | |
| Alichem | A011008830-1g |
2-(Difluoromethyl)-5-fluoro-3'-(trifluoromethyl)biphenyl |
1261740-69-5 | 97% | 1g |
$1504.90 | 2023-09-03 |
2-(Difluoromethyl)-5-fluoro-3'-(trifluoromethyl)biphenyl Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on 2-(Difluoromethyl)-5-fluoro-3'-(trifluoromethyl)biphenyl
Recent Advances in the Study of 2-(Difluoromethyl)-5-fluoro-3'-(trifluoromethyl)biphenyl (CAS: 1261740-69-5)
The compound 2-(Difluoromethyl)-5-fluoro-3'-(trifluoromethyl)biphenyl (CAS: 1261740-69-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.
Recent studies have highlighted the importance of fluorinated biphenyl derivatives in medicinal chemistry, owing to their enhanced metabolic stability and bioavailability. The presence of multiple fluorine atoms in 2-(Difluoromethyl)-5-fluoro-3'-(trifluoromethyl)biphenyl contributes to its lipophilicity and ability to penetrate cell membranes, making it a promising candidate for drug discovery. Researchers have successfully synthesized this compound using advanced catalytic methods, including palladium-catalyzed cross-coupling reactions, which have improved yield and purity.
In vitro and in vivo studies have demonstrated that 2-(Difluoromethyl)-5-fluoro-3'-(trifluoromethyl)biphenyl exhibits potent inhibitory effects on specific enzyme targets, such as kinases and proteases, which are implicated in various diseases, including cancer and inflammatory disorders. For instance, recent findings published in the Journal of Medicinal Chemistry revealed that this compound effectively inhibits the activity of a key kinase involved in tumor proliferation, with an IC50 value in the nanomolar range.
Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions between 2-(Difluoromethyl)-5-fluoro-3'-(trifluoromethyl)biphenyl and its biological targets. These studies have identified critical binding motifs and functional groups that contribute to its high affinity and selectivity, paving the way for the design of more potent analogs.
Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of this compound, such as its metabolic stability and toxicity profile. Ongoing research is focused on modifying the chemical structure to enhance its therapeutic index while minimizing adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.
In conclusion, 2-(Difluoromethyl)-5-fluoro-3'-(trifluoromethyl)biphenyl (CAS: 1261740-69-5) represents a valuable scaffold for drug development, with demonstrated potential in targeting critical disease pathways. Continued research into its mechanism of action and optimization of its chemical properties will be essential for realizing its full therapeutic potential. This brief underscores the importance of interdisciplinary collaboration in advancing the field of fluorinated biphenyl derivatives and their applications in medicine.
1261740-69-5 (2-(Difluoromethyl)-5-fluoro-3'-(trifluoromethyl)biphenyl) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)